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Introduction

Phoslactomycins (PLMs) are a family of natural products isolated from Streptomyces species
that have garnered significant interest for their diverse biological activities, including antifungal,
antibacterial, and antitumor properties[1][2]. This family of compounds, designated as PLM A
through G, primarily functions through the inhibition of protein serine/threonine phosphatase 2A
(PP2A), a critical regulator of numerous cellular processes[1][3][4]. Phoslactomycin E (PLM
E), a member of this family, has demonstrated notable antifungal activity against a range of
fungi, including phytopathogenic species such as Botrytis cinerea and Alternaria kikuchiana, as
well as the opportunistic human pathogen Aspergillus fumigatus[5][6].

These application notes provide a detailed protocol for testing the antifungal activity of
Phoslactomycin E, enabling researchers to assess its efficacy against various fungal strains.
The provided methodology is based on established standards for antifungal susceptibility
testing (AFST) and is designed to determine the Minimum Inhibitory Concentration (MIC) of the
compound.

Mechanism of Action: Inhibition of Protein
Phosphatase 2A
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The primary molecular target of the phoslactomycin family is the serine/threonine protein
phosphatase 2A (PP2A)[1]. PP2A plays a crucial role in the regulation of cell cycle progression,
signal transduction, and the organization of the cellular cytoskeleton[3][7]. By inhibiting PP2A,
phoslactomycins disrupt these essential cellular functions, leading to cell cycle arrest and
apoptosis in susceptible organisms[1]. In fungi, this disruption of cellular signaling and
cytoskeletal dynamics is believed to be a key contributor to the observed antifungal effects[7]
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Proposed Signaling Pathway of Phoslactomycin E Antifungal Activity
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Experimental Workflow for Antifungal Susceptibility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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